N-[1-(2-Methoxyethyl)piperidin-4-YL]pentanamide

Specification

• CAS No.: 1421495-01-3
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.363
• IUPAC Name: N-[1-(2-methoxyethyl)piperidin-4-yl]pentanamide
• Standard InChI: InChI=1S/C13H26N2O2/c1-3-4-5-13(16)14-12-6-8-15(9-7-12)10-11-17-2/h12H,3-11H2,1-2H3,(H,14,16)
• Standard InChI Key: YKXIICHVBAKIQO-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1CCN(CC1)CCOC

Introduction

N-[1-(2-Methoxyethyl)piperidin-4-YL]pentanamide, with the CAS number 1421495-01-3, is a synthetic organic compound belonging to the amide class. Its chemical formula is C13H26N2O2, indicating it contains carbon, hydrogen, nitrogen, and oxygen atoms. This compound is of interest in chemical and pharmaceutical research due to its unique structure, which includes a piperidine ring and a methoxyethyl group attached to the piperidine, along with a pentanamide moiety.

Synthesis and Preparation

The synthesis of N-[1-(2-Methoxyethyl)piperidin-4-YL]pentanamide typically involves the reaction of a piperidine derivative with a pentanoic acid derivative. The specific synthesis route may vary depending on the availability of starting materials and desired yield. Common methods include amide bond formation using coupling agents like carbodiimides or acid chlorides.

Biological Activity and Potential Applications

While specific biological activity data for N-[1-(2-Methoxyethyl)piperidin-4-YL]pentanamide is not readily available, compounds with similar structures are often explored for their potential in pharmaceutical applications. The presence of a piperidine ring and an amide group suggests potential interactions with biological targets, such as receptors or enzymes.

Research Findings and Future Directions

Research on compounds with piperidine and amide functionalities often focuses on their potential as therapeutic agents. For instance, piperidine derivatives have been studied for their activity against various biological targets, including receptors and transporters involved in neurological disorders. Future research on N-[1-(2-Methoxyethyl)piperidin-4-YL]pentanamide could explore its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential biological activities.